Bridging the gap: harnessing liquid nanomachine know-how for tackling harmful airborne particulates

Nanoscale Pub Date: 2023-09-26 DOI: 10.1039/D3NR03808D

Abstract

The emergence of “nanomotors”, “nanomachines”, and “nanorobotics” has transformed dynamic nanoparticle research, driving a transition from passive to active and intelligent nanoscale systems. This review examines two critical fields: the investigation of airborne particles, significant contributors to air pollution, and the rapidly emerging domain of catalytic and field-controlled nano- and micromotors. We examine the basic concepts of nano- and micromachines in motion and envision their possible use in a gaseous medium to trap and neutralize hazardous particulates. While past studies described the application of nanotechnology and nanomotors in various scenarios, airborne nano/micromachine motion and their control have yet to be thoroughly explored. This review intends to promote multidisciplinary research on nanomachines’ propulsion and task-oriented applications, highlighting their relevance in obtaining a cleaner atmospheric environment, a critical component to consider for human health.

Graphical abstract: Bridging the gap: harnessing liquid nanomachine know-how for tackling harmful airborne particulates
Bridging the gap: harnessing liquid nanomachine know-how for tackling harmful airborne particulates
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